Cas no 22104-65-0 (3-Pentanone,1-(dimethylamino)-)

3-Pentanone,1-(dimethylamino)- structure
22104-65-0 structure
Product Name:3-Pentanone,1-(dimethylamino)-
CAS No:22104-65-0
MF:C7H15NO
MW:129.200102090836
CID:250440
PubChem ID:12507198
Update Time:2025-04-19

3-Pentanone,1-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone,1-(dimethylamino)-
    • 1-(Dimethylamino)-3-pentanone
    • 1-(dimethylamino)pentan-3-one
    • 22104-65-0
    • SCHEMBL11464815
    • DTXSID10500748
    • Inchi: 1S/C7H15NO/c1-4-7(9)5-6-8(2)3/h4-6H2,1-3H3
    • InChI Key: ZXGZUSVWBJGJSH-UHFFFAOYSA-N
    • SMILES: O=C(CC)CCN(C)C

Computed Properties

  • Exact Mass: 129.11545
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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